Cas no 504417-77-0 (2,1,3-BENZOXADIAZOLE-4,5-DIAMINE, N5,N5-DIMETHYL-)

2,1,3-BENZOXADIAZOLE-4,5-DIAMINE, N5,N5-DIMETHYL- structure
504417-77-0 structure
Product Name:2,1,3-BENZOXADIAZOLE-4,5-DIAMINE, N5,N5-DIMETHYL-
CAS No:504417-77-0
MF:C8H10N4O
MW:178.191200733185
CID:3242179
PubChem ID:666040
Update Time:2025-04-21

2,1,3-BENZOXADIAZOLE-4,5-DIAMINE, N5,N5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-BENZOXADIAZOLE-4,5-DIAMINE, N5,N5-DIMETHYL-
    • N5,N5-dimethyl-2,1,3-benzoxadiazole-4,5-diamine
    • BDBM34584
    • CHEMBL1327549
    • AKOS005510122
    • Q27203765
    • MLS000042516
    • 504417-77-0
    • STK587166
    • 5-N,5-N-dimethyl-2,1,3-benzoxadiazole-4,5-diamine
    • N5,N5-dimethylbenzo[c][1,2,5]oxadiazole-4,5-diamine
    • cid_666040
    • N~5~,N~5~-dimethyl-2,1,3-benzoxadiazole-4,5-diamine
    • HMS2370I23
    • SMR000047383
    • CS-0368089
    • CHEBI:117137
    • (4-aminobenzofurazan-5-yl)-dimethyl-amine
    • Inchi: 1S/C8H10N4O/c1-12(2)6-4-3-5-8(7(6)9)11-13-10-5/h3-4H,9H2,1-2H3
    • InChI Key: ZZSBFYCJHLWUNQ-UHFFFAOYSA-N
    • SMILES: O1N=C2C=CC(=C(C2=N1)N)N(C)C

Computed Properties

  • Exact Mass: 178.08546096Da
  • Monoisotopic Mass: 178.08546096Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.2Ų
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